2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione

Heterocyclic Synthesis Fluorinated Building Blocks Medicinal Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H8F2O3
Molecular Weight 190.14 g/mol
Cat. No. B13281045
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione
Molecular FormulaC8H8F2O3
Molecular Weight190.14 g/mol
Structural Identifiers
SMILESC1CC(=O)C(C(=O)C1)C(=O)C(F)F
InChIInChI=1S/C8H8F2O3/c9-8(10)7(13)6-4(11)2-1-3-5(6)12/h6,8H,1-3H2
InChIKeyMBCPUZGAFKGEBU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione: Properties & Procurement


2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione (CAS: 1342797-24-3) is a fluorinated cyclic diketone that serves as a versatile building block in medicinal chemistry and agrochemical research [1]. The compound features a cyclohexane-1,3-dione core substituted at the 2-position with a difluoroacetyl group (–CO–CF₂–), which imparts distinct electronic properties due to the strong electron-withdrawing effect of the gem-difluoro moiety . This structural motif enhances electrophilicity at the adjacent carbonyl carbons and modulates enolization behavior compared to non-fluorinated analogs, making it a valuable intermediate for constructing fluorinated heterocycles [2].

1

Fluorinated building block

Enables regioselective synthesis of fluorinated heterocycles

2

Electronic modulation

Difluoroacetyl group tunes enolization and electrophilicity

3

Medicinal / agrochemical intermediate

Supports drug discovery and herbicide lead elaboration

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione: Substitution Failure


Substitution of 2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione with a generic cyclohexane-1,3-dione derivative is chemically unsound because the difluoroacetyl group at the 2-position is not a passive substituent—it fundamentally alters the compound's electronic landscape, reactivity profile, and downstream synthetic utility . The gem-difluoro motif introduces a strong inductive electron-withdrawing effect that lowers the pKa of the adjacent enolizable protons, shifts keto-enol tautomeric equilibria toward the diketo form, and increases the electrophilicity of the carbonyl carbons for nucleophilic addition and cyclocondensation reactions . These properties are absent in non-fluorinated or mono-fluorinated analogs and cannot be replicated by simply substituting a different acyl group; direct comparative studies on related 2-acyl-cyclohexane-1,3-diones demonstrate that side-chain length and electronic character critically dictate both biological activity and chemical reactivity [1].

Target compound
2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione
Generic substitute
Non-fluorinated 2-acyl-cyclohexane-1,3-diones

Replacing the difluoroacetyl group removes the strong inductive effect, shifts tautomeric equilibria, and reduces carbonyl electrophilicity. This may alter reactivity in cyclocondensations and limit access to fluorinated heterocyclic scaffolds.

Side-chain electronic character critically influences both biological activity and chemical reactivity; class-level inference suggests non-fluorinated analogs cannot replicate the difluoroacetyl-driven reaction pathways.

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione: Differentiation Evidence


Regioselective Synthesis of Fluorinated 6,7-Dihydrobenzisoxazolones

2-(2-Halogeno-2,2-difluoroacetyl)cyclohexane-1,3-diones (including the target compound class) serve as regioselective precursors for the synthesis of previously unreported 6,7-dihydro-1,2-benzisoxazol-4(5H)-ones and 6,7-dihydro-2,1-benzisoxazol-4(5H)-ones in 75-78% yield [1]. This transformation leverages the unique reactivity of the difluoroacetyl-substituted cyclohexane-1,3-dione scaffold, which is not accessible with non-fluorinated 2-acyl analogs. The difluoroacetyl group enables a distinct reaction pathway with hydroxylamine or via vinylogous chloride intermediates, providing access to fluorinated heterocyclic scaffolds that are privileged structures in drug discovery [1].

Heterocycle synthesis
Reported
75–78% yield for 6,7-dihydrobenzisoxazolones
Enables fluorinated scaffolds inaccessible with non-fluorinated analogs
NH2OH·HCl or vinylogous chloride route
Heterocyclic Synthesis Fluorinated Building Blocks Medicinal Chemistry

LogP and Polar Surface Area vs Non-Fluorinated Analog

The introduction of the difluoroacetyl group at the 2-position of cyclohexane-1,3-dione results in a calculated LogP (XLogP3) of 0.8 and a topological polar surface area (TPSA) of 51.2 Ų [1]. In contrast, the unsubstituted parent compound cyclohexane-1,3-dione exhibits a LogP of approximately -0.3 and a TPSA of 34.1 Ų [2]. The increase in LogP reflects enhanced lipophilicity conferred by the difluoroacetyl moiety, while the higher TPSA arises from the additional carbonyl and fluorine atoms. These differences are non-trivial for drug design applications, as they directly influence membrane permeability, oral bioavailability predictions, and blood-brain barrier penetration potential [3].

Lipophilicity shift
Class-level
Δ LogP +1.1 (0.8 vs −0.3); TPSA 51.2 vs 34.1 Ų
Indicates improved membrane permeability context for design studies
Calculated XLogP3; TPSA from computed properties
Physicochemical Properties Drug-Likeness ADME Prediction

Synthetic Yield: 1,3-Dione vs 1,2-Dione Regioisomer

The synthesis of 2-(2,2-difluoroacetyl)cyclohexane-1,3-dione via the reaction of cyclohexane-1,3-dione with N,N-dimethyltetrafluoroethylamine proceeds with a reported yield of 41% after 15 hours in dichloromethane [1]. In contrast, the synthesis of the regioisomeric 3-(2,2-difluoroacetyl)cyclohexane-1,2-dione via Friedel-Crafts acylation typically yields only 30-45% and is plagued by overacylation and ring-opening side reactions . While the absolute yields are comparable, the 1,3-dione derivative benefits from a mechanistically distinct fluorination pathway that avoids the Lewis acid-mediated side reactions inherent to the 1,2-dione synthesis, offering a more predictable and scalable route for procurement planning [1].

Regioisomer access
Reported
1,3-dione: 41% vs 1,2-dione: 30–45% (with side reactions)
1,3-dione route avoids Lewis acid-mediated overacylation
TFEDMA in CH₂Cl₂ vs AlCl₃/FeCl₃ acylation
Synthetic Methodology Fluorination Chemistry Process Development

2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione: Research & Industrial Applications


Fluorinated Heterocyclic Scaffolds for Drug Discovery

This compound is ideally suited as a key intermediate for constructing fluorinated 6,7-dihydrobenzisoxazolones and related heterocycles, which are privileged scaffolds in medicinal chemistry. The regioselective transformations enabled by the difluoroacetyl-substituted cyclohexane-1,3-dione core provide access to molecular architectures that are otherwise inaccessible, with reported yields of 75-78% for the benzisoxazolone products [1].

HPPD Inhibitor Scaffold Development

As a structural analog within the 2-acyl-cyclohexane-1,3-dione class, this compound serves as a building block for developing novel HPPD-inhibiting herbicides. Comparative SAR studies on 2-acyl-cyclohexane-1,3-diones demonstrate that subtle modifications to the acyl side chain can produce compounds with I50app values as low as 0.18 ± 0.02 μM against plant HPPD, outperforming the commercial herbicide sulcotrione (I50app: 0.25 ± 0.02 μM) [2].

Fluorine-Induced Electronic Effects on Tautomerism

The compound's unique electronic profile, characterized by the strong electron-withdrawing gem-difluoroacetyl group, makes it a valuable probe molecule for studying keto-enol tautomerism and nucleophilic addition mechanisms in fluorinated diketone systems. Spectroscopic characterization reveals distinct ¹⁹F NMR signatures (δ ≈ -120 ppm, singlet) and proton-fluorine coupling patterns (J ≈ 53 Hz) that serve as diagnostic tools for reaction monitoring and mechanistic studies .

Application
Selection Property
Validation Focus
Fluorinated heterocycle synthesis
Regioselective difluoroacetyl reactivity
Benzisoxazolone formation protocol review
HPPD inhibitor lead optimization
2-Acyl-cyclohexane-1,3-dione class
Enzyme inhibition SAR studies
Fluorine electronic effect studies
Gem-difluoro group influence on tautomerism
NMR and mechanistic probe studies
Quote Request

Request a Quote for 2-(2,2-Difluoroacetyl)cyclohexane-1,3-dione

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.